![molecular formula C8H11NO2S B2511495 2-(2-Methylpropyl)-1,3-thiazole-5-carboxylic acid CAS No. 1152614-38-4](/img/structure/B2511495.png)
2-(2-Methylpropyl)-1,3-thiazole-5-carboxylic acid
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Overview
Description
2-(2-Methylpropyl)-1,3-thiazole-5-carboxylic acid is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a thiazole derivative that has been synthesized using various methods, including the reaction of 2-bromo-2-methylpropionic acid with thiourea. The compound has been shown to have a range of biochemical and physiological effects, making it a promising candidate for further study.
Scientific Research Applications
Synthesis of Unique Sugars It plays a role in the synthesis of unique sugars like aceric acid, a branched-chain sugar found in complex pectic polysaccharides, showcasing its importance in constructing biologically significant molecules (Jones et al., 2005).
Construction of Thiazole Derivatives The compound is pivotal in creating various thiazole derivatives, such as thiopyrano[2,3-d][1,3]thiazoles, via hetero-Diels–Alder reactions, highlighting its utility in generating structurally diverse and potentially bioactive molecules (Zelisko et al., 2014).
Antibacterial Applications Derivatives of 2-(2-Methylpropyl)-1,3-thiazole-5-carboxylic acid, such as 2-Amino-5-Aryl- 1,3-Thiazole-4-Carboxylic Acid, have shown potential in antibacterial studies, signifying the compound's role in medicinal chemistry and drug design (Al Dulaimy et al., 2017).
Biological Activity Exploration Furthermore, its derivatives have been systematically evaluated for biological activities like fungicidal and antivirus activities, indicating its significance in discovering new bioactive substances (Fengyun et al., 2015).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-(2-methylpropyl)-1,3-thiazole-5-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO2S/c1-5(2)3-7-9-4-6(12-7)8(10)11/h4-5H,3H2,1-2H3,(H,10,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWZVASZLGOMVOE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1=NC=C(S1)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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